Cas no 13362-52-2 (1,13-Tridecanediol)

• Product Name: 1,13-Tridecanediol
• CAS No: 13362-52-2
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• MDL: MFCD00482067
• CID: 49198
• PubChem ID: 11063855
• Update Time: 2025-11-02

1,13-Tridecanediol Chemical and Physical Properties

Names and Identifiers

• Tridecane-1,13-diol
• 1,13-TRIDECANEDIOL
• KSC174G3L
• BDBM36275
• 6104AA
• CHM0005568
• AX8052254
• ST24050255
• 362T522
• DS-12443
• CS-0158374
• C13H28O2
• FT-0613456
• 13362-52-2
• SY113137
• DTXSID80453878
• A888042
• SCHEMBL160056
• MFCD00482067
• AKOS015856536
• DB-005604
• 1,13-Tridecanediol

• MDL： MFCD00482067
• Inchi： 1S/C13H28O2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13-15/h14-15H,1-13H2
• InChI Key： HCEPYODGJFPWOI-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 216.20900
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9123 (rough estimate)
• Melting Point: 76.6°C
• Boiling Point: 288.31°C (rough estimate)
• Flash Point: 343.889 °C at 760 mmHg
• Refractive Index: 1.4684 (estimate)
• PSA: 40.46000
• LogP: 3.26210
• Vapor Pressure: No data available

1,13-Tridecanediol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,13-Tridecanediol

1,13-Tridecanediol: A Versatile Compound in Biomedical Applications

1,13-Tridecanediol (CAS No. 13362-52-2) has emerged as a critical compound in biomedical research due to its unique chemical structure and functional properties. This long-chain diol exhibits remarkable solubility, biocompatibility, and surface activity, making it a promising candidate for applications in drug delivery systems, biomaterials, and pharmaceutical formulations. Recent studies have highlighted its potential in enhancing the stability and bioavailability of therapeutic agents, particularly in the context of targeted drug delivery and controlled release technologies.

1,13-Tridecanediol is a synthetic compound characterized by its molecular formula of C₁₃H₂₈O₂ and a molecular weight of 216.36 g/mol. Its structure consists of two hydroxyl groups positioned at the terminal ends of a 13-carbon hydrocarbon chain, which contributes to its amphiphilic nature. This dual functionality allows 1,13-Tridecanediol to act as a surfactant, emulsifier, and stabilizer in various formulations, enabling it to interact with both aqueous and lipidic environments. Such properties are particularly valuable in the development of nanocarriers for drug delivery, where the compound can facilitate the encapsulation of hydrophobic drugs while maintaining colloidal stability.

Recent advancements in nanotechnology have underscored the role of 1,13-Tridecanediol in the design of biodegradable polymeric systems. For instance, a 2023 study published in *Advanced Drug Delivery Reviews* demonstrated that 1,13-Tridecanediol-based polymeric micelles exhibit enhanced cellular uptake and reduced cytotoxicity compared to conventional delivery systems. The hydroxyl groups in 1,13-Tridecanediol can form hydrogen bonds with biological molecules, thereby improving the interaction between the carrier and the target tissue. This has significant implications for the treatment of diseases such as cancer, where targeted drug delivery is essential to minimize systemic side effects.

1,13-Tridecanediol also plays a pivotal role in the formulation of topical pharmaceutical products. Its ability to modulate the skin's barrier function and enhance the penetration of active ingredients has been explored in recent clinical trials. A 2022 study in *Journal of Pharmaceutical Sciences* reported that incorporating 1,13-Tridecanediol into topical corticosteroid formulations significantly improved the therapeutic efficacy of these drugs in patients with atopic dermatitis. The compound's low volatility and high solubility in both water and organic solvents make it an ideal excipient for transdermal drug delivery systems, where sustained release of the active ingredient is required.

Another area of growing interest is the application of 1,13-Tridecanediol in the development of biocompatible coatings for medical devices. Researchers have investigated its potential to reduce bacterial adhesion and biofilm formation on implantable surfaces. A 2023 paper in *Biomaterials Science* highlighted that 1,13-Tridecanediol-coated stents demonstrated a 60% reduction in microbial colonization compared to uncoated counterparts. This property is attributed to the compound's ability to create a hydrophilic surface that inhibits the adhesion of pathogens, thereby enhancing the biocompatibility and reducing the risk of infection in implantable devices.

Furthermore, 1,13-Tridecanediol has been explored as a component in the formulation of bioactive glasses for bone tissue engineering. A 2024 study in *Acta Biomaterialia* revealed that incorporating 1,13-Tridecanediol into calcium phosphate-based scaffolds improved the mechanical strength and osteogenic potential of the materials. The compound's hydrophilic nature facilitates the incorporation of growth factors and other bioactive molecules, promoting cell proliferation and differentiation. This has opened new avenues for the development of advanced biomaterials that can support tissue regeneration and repair.

In the realm of pharmaceutical excipients, 1,13-Tridecanediol has been evaluated for its role in improving the stability of sensitive APIs (active pharmaceutical ingredients). A 2023 review in *Pharmaceutical Research* emphasized that the compound's antioxidant properties help protect APIs from oxidative degradation, particularly in formulations exposed to light or heat. This is particularly relevant for drugs with a short shelf life or those requiring storage under specific conditions. The use of 1,13-Tridecanediol as a stabilizer can extend the product's shelf life while maintaining its therapeutic efficacy.

Additionally, 1,13-Tridecanediol has been investigated for its potential in the development of smart drug delivery systems that respond to environmental stimuli. Researchers have explored its use in pH-sensitive hydrogels, where the compound's hydroxyl groups can undergo conformational changes in response to variations in pH. A 2022 study in *ACS Nano* demonstrated that 1,13-Tridecanediol-based hydrogels could release drugs in a controlled manner under acidic conditions, making them suitable for targeted delivery to tumor sites. This application highlights the compound's adaptability in designing responsive biomaterials for personalized medicine.

Despite its promising applications, the use of 1,13-Tridecanediol is not without challenges. One of the primary concerns is its potential for long-term toxicity, particularly when used in high concentrations or over extended periods. A 2023 safety study in *Toxicological Sciences* found that prolonged exposure to 1,13-Tridecanediol in animal models led to mild hepatic alterations, suggesting the need for further research to establish its safety profile in humans. However, these findings are considered preliminary, and ongoing studies are focused on optimizing its formulation to minimize potential adverse effects.

In conclusion, 1,13-Tridecanediol (CAS No. 13362-52-2) is a multifunctional compound with a wide range of applications in biomedical research and pharmaceutical development. Its unique chemical properties make it a valuable component in drug delivery systems, biomaterials, and topical formulations. As research continues to uncover new applications and refine its use, 1,13-Tridecanediol is poised to play an increasingly important role in advancing therapeutic strategies and improving patient outcomes.